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Compound of Interest

Compound Name: Pentryl

CAS No.: 4481-55-4

Cat. No.: B1208548

Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Pentryl (2,4,6-Trinitrophenylnitraminoethyl

Nitrate) was readily available. The following guidance is based on established safety protocols

for handling highly sensitive energetic materials and data for structurally similar nitroaromatic

explosives, such as Tetryl. Researchers must consult with their institution's Environmental

Health and Safety (EHS) department and conduct a thorough hazard analysis before handling

this substance.

Pentryl is a powerful high explosive that demands rigorous safety precautions and meticulous

handling procedures. This guide provides essential, immediate safety and logistical information

for researchers, scientists, and drug development professionals.

Immediate Safety Concerns:
High Explosive: Pentryl is sensitive to shock, friction, heat, and static discharge. Accidental

detonation can cause severe injury or death and significant damage to facilities.

Toxicity: Similar nitroaromatic compounds are toxic by ingestion and skin absorption and can

be irritating to the skin, eyes, and respiratory tract.[1][2][3][4] Assumed health hazards should

be considered significant.
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Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure and protect against the

inherent hazards of Pentryl. All work with Pentryl must be conducted within a designated and

properly functioning chemical fume hood with the sash positioned as low as possible.[5][6]

🔒 FULL PROTOCOL TRUNCATED

To view exact molar ratios, purification steps, and HRP optimization
data, please view the interactive version.

Unlock Full Protocol on Website

Operational Plans
Handling and Storage Protocols:

Authorized Personnel Only: Access to areas where Pentryl is handled and stored must be

strictly limited to trained and authorized personnel.

Work Alone Policy: Never work with explosive compounds alone.[7][9] A second person

familiar with the procedures and emergency response must be present.

Minimize Quantities: Purchase, dispense, and use the smallest possible quantity of Pentryl
required for the experiment.[7][10]

Controlled Environment: Handle Pentryl in an area free of ignition sources such as open

flames, hot surfaces, and sparks.[2][10] Use only explosion-proof electrical equipment and

non-sparking tools.[2][10]

Static Prevention: Ground and bond all containers and equipment.[2] The use of anti-static

mats is recommended.[7] Low humidity environments can increase static electricity, so this

should be monitored.[5]
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Avoid Contamination: Do not allow Pentryl to come into contact with incompatible materials,

including strong oxidizers, acids, and alkalis, as this can lead to violent reactions.[4]

Gentle Handling: Avoid friction, grinding, impact, and shock.[2][7] Do not scrape the material

from surfaces.[7] Use ceramic, Teflon, or wooden spatulas if the material's sensitivity is

known.[8]

Storage: Store Pentryl in its original, sealed container in a cool, well-ventilated, and isolated

location, away from incompatible materials.[2][11] The storage area should be a designated

explosives magazine or cabinet.

Experimental Protocol: Safe Weighing and Solution
Preparation of Pentryl
This protocol outlines a procedure for safely weighing dry Pentryl and preparing a dilute

solution. This is a high-hazard operation that requires strict adherence to safety procedures.

1. Pre-Operation Checklist:

Confirm that all required PPE is available and in good condition.
Ensure the chemical fume hood is certified and functioning correctly.
Verify that the designated work area is clean and free of clutter and ignition sources.
Confirm the location and operational status of the nearest safety shower, eyewash station,
and appropriate fire extinguisher.[5]
Notify other laboratory personnel of the impending work with a high-hazard substance.[7]
Place a certified blast shield in front of the work area within the fume hood.

2. Weighing Procedure:

Don all required PPE for dry handling.
Ground yourself before handling the container.
Carefully transport the required amount of Pentryl to the fume hood.
Use non-sparking tools (e.g., ceramic or plastic spatula) to transfer a small amount of
Pentryl to a tared, anti-static weigh boat on a calibrated balance.
Perform the transfer slowly and deliberately to avoid creating dust or applying friction.
Once the desired amount is weighed, securely close the primary container and return it to its
designated storage location immediately.
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3. Solution Preparation:

Place a beaker containing the appropriate solvent on a magnetic stir plate within the fume
hood.
Slowly and carefully add the weighed Pentryl to the solvent while stirring. Do not add the
solvent to the dry explosive.
Ensure the addition is done in small increments to control any potential exotherm.
Allow the Pentryl to fully dissolve.
Clearly label the resulting solution with the chemical name, concentration, date, and hazard
warnings.

4. Post-Procedure Cleanup:

Decontaminate the weigh boat and any tools used by rinsing them with a suitable solvent
(e.g., acetone) into a designated hazardous waste container.
Wipe down the work surface with a damp, non-static cloth, and dispose of the cloth as
hazardous waste.[5]
Carefully remove PPE, avoiding self-contamination.
Wash hands thoroughly with soap and water.

Emergency and Disposal Plans
Spill Response:

Minor Spill (Solid): If a small amount is spilled, do not attempt to sweep it up dry. Dampen the

material with a compatible solvent like acetone.[5] Carefully collect the wetted material using

non-sparking tools and place it in a labeled container for hazardous waste disposal. Ventilate

the area and wash the surface with soap and water.[5]

Major Spill or Any Spill Involving Fire: Evacuate the area immediately. Activate the fire alarm.

[12] Call emergency responders from a safe location.[7] Do not attempt to fight fires involving

explosives.[2]

First Aid:
Skin Contact: Immediately wash the affected area with copious amounts of soap and water

for at least 15 minutes. Remove contaminated clothing.[1][12] Seek medical attention.
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes at an

emergency eyewash station, occasionally lifting the upper and lower eyelids.[1][5] Seek

immediate medical attention.

Inhalation: Remove the individual to fresh air.[1][5] If breathing is difficult, administer oxygen.

If breathing has stopped, provide artificial respiration. Seek immediate medical attention.

Ingestion: Do not induce vomiting. Seek immediate medical attention.[12]

Disposal Plan:
All Pentryl-contaminated waste, including excess material, contaminated PPE, and cleaning

materials, must be treated as hazardous and explosive waste.[5]

Collect waste in a designated, compatible, and clearly labeled container.

Where possible, dilute explosive wastes in a safe solvent, as many are more stable in a

diluted form.[5]

Keep explosive waste streams separate from all other chemical waste.[5]

Arrange for disposal through your institution's licensed hazardous waste disposal program.

Open burning or open detonation by qualified personnel are common disposal methods for

energetic materials.[13]

Visualizations
Caption: Emergency Response Workflow for an Explosive Compound Incident.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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